Cas no 1505-96-0 (1-Piperidinebutanamide,a-(1-methylethyl)-a-1-naphthalenyl-)

• Product name: 1-Piperidinebutanamide,a-(1-methylethyl)-a-1-naphthalenyl-
• CAS No: 1505-96-0
• MF: C₂₂H₃₀N₂O
• MW: 338.486405849457
• CID: 153682
• PubChem ID: 102637

1-Piperidinebutanamide,a-(1-methylethyl)-a-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinebutanamide,a-(1-methylethyl)-a-1-naphthalenyl-
• 3-methyl-2-naphthalen-1-yl-2-(2-piperidin-1-ylethyl)butanamide
• α-Isopropyl-α-(2-piperidinoethyl)-1-naphthaleneacetamide
• 1-piperidinebutanamide, alpha-(1-methylethyl)-alpha-1-naphthalenyl-
• 3-Methyl-2-(1-naphthyl)-2-[2-(piperidin-1-yl)ethyl]butanamide
• alpha-Isopropyl-alpha-(2-piperidinoethyl)-1-naphthaleneacetamide
• BRN 1263074
• 3-Methyl-2-(naphthalen-1-yl)-2-[2-(piperidin-1-yl)ethyl]butanimidic acid
• Butyramide, 2-isopropyl-2-(1-naphthyl)-4-piperidino-
• 1-Naphthaleneacetamide, alpha-isopropyl-alpha-(2-piperidinoethyl)-
• alpha-Isopropyl-alpha-(2-piperidinoethyl)-1-naphthylacetamide
• DTXSID30933978
• Butyramide, 3-methyl-2-(1-naphthyl)-2-(2-piperidinoethyl)-
• 1505-96-0

• Inchi： InChI=1S/C22H30N2O/c1-17(2)22(21(23)25,13-16-24-14-6-3-7-15-24)20-12-8-10-18-9-4-5-11-19(18)20/h4-5,8-12,17H,3,6-7,13-16H2,1-2H3,(H2,23,25)
• InChI Key： RTNXNRZZXYBWJZ-UHFFFAOYSA-N
• SMILES： C1CCN(CCC(C2=CC=CC3=CC=CC=C23)(C(C)C)C(=O)N)CC1

Computed Properties

• Exact Mass: 338.236
• Monoisotopic Mass: 338.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų
• XLogP3: 4.4

Experimental Properties

• Density: 1.076
• Boiling Point: 547°Cat760mmHg
• Flash Point: 284.6°C
• Refractive Index: 1.579
• PSA: 46.33